Cas no 12224-03-2 (Fluorescent brightener 52)

• Product Name: Fluorescent brightener 52
• CAS No: 12224-03-2
• MF: C₁₄H₁₉NO₆S
• MW: 329.368763208389
• CID: 86743
• Update Time: 2026-05-14

Fluorescent brightener 52 Chemical and Physical Properties

Names and Identifiers

• Fluorescent brightener 52
• 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-one
• 4-Methyl-7-(diethylamino)coumarin
• Coumarin 1
• C.I. 551100
• C.I. Fluorescent Brightener 140
• C.I. Fluorescent Brightener 52
• Leucophor WS
• Fluorescent brightening agent 52

• Inchi： InChI=1S/C14H17NO2/c1-4-15(5-2)11-6-7-12-10(3)8-14(16)17-13(12)9-11/h6-9H,4-5H2,1-3H3
• InChI Key： AFYCEAFSNDLKSX-UHFFFAOYSA-N
• SMILES： CCN(C1C=CC2C(=CC(OC=2C=1)=O)C)CC

Computed Properties

• Exact Mass: 329.09300

Experimental Properties

• PSA: 116.43000
• LogP: 3.37560